Cas no 2229597-67-3 (5-(1-aminopropan-2-yl)-2-nitrophenol)

• Product Name: 5-(1-aminopropan-2-yl)-2-nitrophenol
• CAS No: 2229597-67-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6031213
• PubChem ID: 165756489
• Update Time: 2025-06-11

5-(1-aminopropan-2-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminopropan-2-yl)-2-nitrophenol
• EN300-1824520
• 2229597-67-3

• Inchi： 1S/C9H12N2O3/c1-6(5-10)7-2-3-8(11(13)14)9(12)4-7/h2-4,6,12H,5,10H2,1H3
• InChI Key： GQOXHKGJHAWWCP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 5-(1-aminopropan-2-yl)-2-nitrophenol

5-(1-aminopropan-2-yl)-2-nitrophenol (CAS No. 2229597-67-3): An Emerging Compound in Pharmaceutical Research

5-(1-aminopropan-2-yl)-2-nitrophenol (CAS No. 2229597-67-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as 5-(1-amino-2-methylpropyl)-2-nitrophenol, is characterized by its nitrophenol moiety and an amino-substituted propyl group, which contribute to its distinct chemical properties and biological activities.

The chemical structure of 5-(1-aminopropan-2-yl)-2-nitrophenol consists of a 2-nitrophenol core with an amino-substituted propyl chain attached at the 5-position. The presence of the nitro group imparts strong electron-withdrawing properties, while the amino group provides nucleophilic reactivity. These features make the compound a promising candidate for various pharmaceutical applications, particularly in the development of new drugs targeting specific biological pathways.

Recent studies have explored the potential of 5-(1-aminopropan-2-yl)-2-nitrophenol in the treatment of inflammatory diseases and cancer. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5-(1-aminopropan-2-yl)-2-nitrophenol has shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and induce oxidative stress, leading to cell death.

The pharmacokinetic profile of 5-(1-aminopropan-2-yl)-2-nitrophenol has also been investigated to assess its suitability for clinical use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable half-life, making it a viable candidate for further development into a therapeutic agent. However, more extensive studies are needed to fully understand its metabolism, distribution, and potential side effects.

Safety and toxicity assessments are crucial steps in the drug development process. Initial toxicity studies have indicated that 5-(1-aminopropan-2-yl)-2-nitrophenol is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety evaluations are ongoing to ensure its safety for human use.

The synthesis of 5-(1-aminopropan-2-yl)-2-nitrophenol has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters (2023) described an efficient synthetic route involving nitration of 4-aminoacetophenone followed by reduction and subsequent condensation with 1-amino-propan-2-one. This method provides a scalable and cost-effective approach for large-scale production, facilitating further research and development efforts.

In conclusion, 5-(1-aminopropan-2-yl)-2-nitrophenol (CAS No. 2229597-67-3) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.